Cas no 609805-69-8 (CYCLOHEXANECARBOXYLIC ACID, 4-(2-OXO-3-OXAZOLIDINYL)-, TRANS-)

• Product Name: CYCLOHEXANECARBOXYLIC ACID, 4-(2-OXO-3-OXAZOLIDINYL)-, TRANS-
• CAS No: 609805-69-8
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 3411276
• PubChem ID: 23062696
• Update Time: 2025-07-21

CYCLOHEXANECARBOXYLIC ACID, 4-(2-OXO-3-OXAZOLIDINYL)-, TRANS- Chemical and Physical Properties

Names and Identifiers

• CYCLOHEXANECARBOXYLIC ACID, 4-(2-OXO-3-OXAZOLIDINYL)-, TRANS-
• cis-4-(2-oxo-oxazolidin-3-yl)-cyclohexanecarboxylic acid
• trans-4-(2-oxo-oxazolidin-3-yl)-cyclohexanecarboxylic acid
• SCHEMBL379383
• SCHEMBL379384
• JUVBOWVBTAQBRE-ZKCHVHJHSA-N
• KS-10875
• 609805-69-8
• (1r,4r)-4-(2-oxo-1,3-oxazolidin-3-yl)cyclohexane-1-carboxylic acid
• SCHEMBL380019
• JUVBOWVBTAQBRE-OCAPTIKFSA-N

• Inchi： 1S/C10H15NO4/c12-9(13)7-1-3-8(4-2-7)11-5-6-15-10(11)14/h7-8H,1-6H2,(H,12,13)
• InChI Key： JUVBOWVBTAQBRE-UHFFFAOYSA-N
• SMILES： O1CCN(C1=O)C1CCC(C(=O)O)CC1

Computed Properties

• Exact Mass: 213.10010796Da
• Monoisotopic Mass: 213.10010796Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.8Ų

Additional information on CYCLOHEXANECARBOXYLIC ACID, 4-(2-OXO-3-OXAZOLIDINYL)-, TRANS-

Comprehensive Overview of CYCLOHEXANECARBOXYLIC ACID, 4-(2-OXO-3-OXAZOLIDINYL)-, TRANS- (CAS No. 609805-69-8)

CYCLOHEXANECARBOXYLIC ACID, 4-(2-OXO-3-OXAZOLIDINYL)-, TRANS- (CAS No. 609805-69-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclohexane backbone and oxazolidinone functional group, is widely studied for its potential applications in drug development and material science. Its trans configuration further enhances its stereochemical properties, making it a valuable intermediate in synthetic chemistry.

The growing interest in sustainable chemistry and green synthesis has propelled research into compounds like CYCLOHEXANECARBOXYLIC ACID, 4-(2-OXO-3-OXAZOLIDINYL)-, TRANS-. Researchers are exploring its role in catalysis and biodegradable materials, aligning with global trends toward eco-friendly solutions. Additionally, its structural features make it a candidate for bioactive molecule design, particularly in targeting enzyme inhibition and receptor modulation.

From a technical perspective, the compound's CAS No. 609805-69-8 serves as a critical identifier in regulatory and commercial databases. Its molecular weight and solubility properties are often queried in AI-driven drug discovery platforms, reflecting its relevance in computational chemistry. The oxazolidinone moiety, in particular, is a hotspot for structure-activity relationship (SAR) studies, as it mimics motifs found in antibiotics and antifungals.

In the context of industrial applications, CYCLOHEXANECARBOXYLIC ACID, 4-(2-OXO-3-OXAZOLIDINYL)-, TRANS- is often discussed alongside high-performance polymers and coating additives. Its thermal stability and compatibility with other organic substrates make it a versatile component in formulations requiring enhanced durability. Furthermore, its chiral purity is a key consideration for asymmetric synthesis, a field rapidly expanding due to demand for single-enantiomer drugs.

Recent advancements in analytical techniques, such as LC-MS and NMR spectroscopy, have enabled precise characterization of this compound. These methods address common user queries about purity assessment and structural confirmation, ensuring compliance with Good Manufacturing Practices (GMP). The compound's stability under various pH conditions is another frequently researched topic, especially for formulation scientists.

As the scientific community shifts toward data-driven research, CAS No. 609805-69-8 is increasingly referenced in open-access databases and patent literature. Its potential synergies with nanotechnology and targeted drug delivery systems are also under exploration, highlighting its multidisciplinary appeal. For instance, its lipophilic nature could optimize bioavailability in oral drug formulations.

In summary, CYCLOHEXANECARBOXYLIC ACID, 4-(2-OXO-3-OXAZOLIDINYL)-, TRANS- represents a convergence of innovation and practical utility. Its applications span pharmaceuticals, agrochemicals, and advanced materials, driven by its robust chemical framework. With ongoing studies into its mechanistic pathways and scalable synthesis, this compound is poised to remain a focal point in applied chemistry for years to come.